Cas no 920348-71-6 (1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one)

• Product Name: 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one
• CAS No: 920348-71-6
• MF: C₂₅H₂₇N₇O
• MW: 441.528184175491
• CID: 5496189
• PubChem ID: 16811428
• Update Time: 2025-10-30

1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS024473319
• 1-(4-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one
• VU0503234-1
• 920348-71-6
• F2865-1351
• 1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-phenylbutan-1-one
• 1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2-phenylbutan-1-one
• 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one

• Inchi： 1S/C25H27N7O/c1-2-21(20-11-7-4-8-12-20)25(33)31-15-13-30(14-16-31)23-22-24(27-18-26-23)32(29-28-22)17-19-9-5-3-6-10-19/h3-12,18,21H,2,13-17H2,1H3
• InChI Key： DRNRNHSIDYPOPX-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)N1CCN(C2C3=C(N=CN=2)N(CC2C=CC=CC=2)N=N3)CC1

Computed Properties

• Exact Mass: 441.22770851g/mol
• Monoisotopic Mass: 441.22770851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80Ų

Additional information on 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one

Introduction to 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 920348-71-6, specifically 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered attention in recent years due to its unique structural features and promising biological activities. The presence of a piperazine ring fused with a triazole-pyrimidine heterocyclic system suggests potential interactions with various biological targets, making it a valuable scaffold for drug discovery efforts.

Recent advancements in chemical biology have highlighted the importance of multichannel binding entities in the development of novel therapeutics. The compound's architecture, featuring both benzyl and phenyl substituents, enhances its solubility and bioavailability while allowing for fine-tuning of pharmacokinetic properties. Such structural motifs are increasingly recognized for their ability to modulate receptor activity in a highly specific manner, which is crucial for minimizing side effects and improving therapeutic efficacy.

In the context of current research, this compound has been explored for its potential in addressing neurological disorders. The triazolo-pyrimidine core is known to exhibit significant affinity for certain neurotransmitter receptors, including those involved in cognitive function and mood regulation. Preliminary studies indicate that derivatives of this scaffold may serve as effective candidates for treating conditions such as Alzheimer's disease and depression. The piperazine moiety, on the other hand, is well-documented for its role in enhancing receptor binding affinity and selectivity, further reinforcing the compound's therapeutic potential.

The synthesis of 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the triazole-pyrimidine ring system, followed by functionalization with the piperazine group and subsequent introduction of the phenylbutanone side chain. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline these processes, enabling scalable production for further biological evaluation.

One of the most compelling aspects of this compound is its versatility as a pharmacological probe. By modifying different substituents while retaining the core heterocyclic framework, researchers can generate a library of analogs with tailored biological profiles. This approach aligns with modern drug discovery strategies that emphasize structure-based design and rational optimization. The ability to fine-tune both potency and selectivity makes this compound an attractive starting point for developing next-generation therapeutics.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Simulations have revealed that the triazolo-pyrimidine moiety interacts favorably with aromatic pockets on protein surfaces, while the piperazine ring engages in hydrogen bonding networks. These insights have guided medicinal chemists in optimizing lead compounds for improved pharmacokinetic properties and reduced off-target effects.

The potential applications of 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylbutan-1-one extend beyond neurological disorders. Emerging evidence suggests that this scaffold may also exhibit anti-inflammatory and anticancer properties. The compound's ability to modulate key signaling pathways has prompted investigations into its role in modulating immune responses and inhibiting tumor growth. While further research is needed to fully elucidate these mechanisms, preliminary results are encouraging and warrant deeper exploration.

In conclusion, the compound identified by CAS number 920348-71-6 represents a significant advancement in chemical biology and drug discovery. Its unique structural features—comprising a triazole-pyrimidine heterocyclic system, a benzyl group, a phenylbutanone side chain, and a piperazine moiety—make it a versatile scaffold with broad therapeutic implications. As research continues to uncover new biological functions and refine synthetic methodologies, compounds like this are poised to play a pivotal role in addressing some of today's most pressing medical challenges.